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Compound of Interest

Compound Name: 1,3-Pentadiyne

Cat. No.: B15493835

An In-depth Technical Guide on 1,3-Pentadiyne: Molecular Weight and Formula

This guide provides a detailed overview of the molecular formula and molecular weight of 1,3-
pentadiyne, a molecule of interest to researchers, scientists, and professionals in drug
development.

Core Molecular Data

1,3-Pentadiyne is a hydrocarbon with a linear five-carbon chain containing two triple bonds. Its
fundamental properties are summarized below.

: o :

Property Value

Molecular Formula CsHa[1][2][3][4][5]
Molecular Weight 64.0853 g/mol [1][3]
Molar Mass 64.09 g/mol [2][4][6]

Experimental Protocols

The determination of the molecular formula and weight of 1,3-pentadiyne is rooted in
fundamental analytical chemistry techniques.

Mass Spectrometry for Molecular Weight Determination
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Objective: To determine the mass-to-charge ratio (m/z) of the molecular ion of 1,3-pentadiyne,
which corresponds to its molecular weight.

Methodology:

o Sample Introduction: A pure sample of 1,3-pentadiyne is introduced into the mass
spectrometer. Due to its volatility, gas chromatography (GC) is an ideal preceding separation
and introduction technique.

« lonization: The sample is ionized, typically using Electron lonization (El). In El, high-energy
electrons bombard the molecules, causing the ejection of an electron and the formation of a
positively charged molecular ion (M*).

o Acceleration: The newly formed ions are accelerated by an electric field to give them all the
same kinetic energy.

» Deflection: The ions then travel through a magnetic field, which deflects them based on their
mass-to-charge ratio. Lighter ions are deflected more than heavier ions.

» Detection: A detector measures the abundance of ions at each m/z value. The peak with the
highest m/z value typically represents the molecular ion.

Elemental Analysis for Molecular Formula Determination

Objective: To determine the empirical formula of 1,3-pentadiyne by quantifying the percentage
of carbon and hydrogen.

Methodology:

o Combustion: A precisely weighed sample of 1,3-pentadiyne is completely combusted in a
furnace in the presence of excess oxygen.

e Product Collection: The combustion products, carbon dioxide (COz) and water (H20), are
passed through separate absorption tubes. One tube contains a substance that absorbs
water (e.g., magnesium perchlorate), and the other contains a substance that absorbs
carbon dioxide (e.g., sodium hydroxide).
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e Quantification: The mass of CO2 and H20 produced is determined by weighing the
absorption tubes before and after combustion.

e Calculation: From the masses of CO2 and H20, the masses of carbon and hydrogen in the
original sample are calculated. These masses are then used to determine the empirical
formula. The molecular formula is then determined by comparing the empirical formula
weight to the molecular weight obtained from mass spectrometry.

Logical Relationship Diagram

The following diagram illustrates the logical workflow from the elemental composition to the
final molecular weight.

Elemental Composition
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Molecular Weight Calculation Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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